Titanium triisostearoylisopropoxide
CAS No.: 61417-49-0
VCID: VC0008528
Molecular Formula: C57H116O7Ti
Molecular Weight: 961.4 g/mol
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Description | Titanium triisostearoylisopropoxide, also known as isopropyl titanium triisostearate, is a synthetic compound derived from fatty acids. It is primarily used as a surface modifier in various applications, including cosmetics and industrial coatings. This compound enhances the adhesion and color development of pigments, making it a valuable ingredient in formulations requiring stable and long-lasting effects. The synthesis of titanium triisostearoylisopropoxide involves the reaction of titanium isopropoxide with isostearic acid under controlled conditions, typically in a solvent and inert atmosphere. The resulting product is then purified through filtration and distillation. The compound's molecular structure features a central titanium atom coordinated to three isostearate groups and one isopropanol molecule. The long hydrocarbon chains from the isostearate groups contribute to its hydrophobic nature, making it suitable for applications requiring water resistance and surface modification. It can undergo chemical reactions such as oxidation, substitution, and hydrolysis, influenced by factors like temperature, pH, and the presence of catalysts or solvents. The mechanism of action involves forming strong chemical bonds with hydroxyl groups on surfaces, altering surface properties and enhancing hydrophobicity and adhesion. In comparison to similar compounds, titanium ethoxide is used as a binder in coatings and adhesives, while titanium citrate functions as a colorant and humectant in cosmetic formulations. Titanium isostearates act as film formers and opacifying agents in personal care products. However, titanium triisostearoylisopropoxide is unique due to its specific application as a surface modifier, providing enhanced adhesion and color development properties. It can also improve thermal stability and surface finish of composite materials . |
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CAS No. | 61417-49-0 |
Product Name | Titanium triisostearoylisopropoxide |
Molecular Formula | C57H116O7Ti |
Molecular Weight | 961.4 g/mol |
IUPAC Name | 16-methylheptadecanoic acid;propan-2-ol;titanium |
Standard InChI | InChI=1S/3C18H36O2.C3H8O.Ti/c3*1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;1-3(2)4;/h3*17H,3-16H2,1-2H3,(H,19,20);3-4H,1-2H3; |
Standard InChIKey | IEKHISJGRIEHRE-UHFFFAOYSA-N |
SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti] |
Canonical SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti] |
Synonyms | TITANIUM TRIISOSTEAROYLISOPROPOXIDE;TRIS(ISOOCTADECANOATO)PROPANOLATOTITANIUM;Isopropyltriisostearoyltitanate;titaniumtriisostearolyisopropoxide;tris(isooctadecanoato-o)(2-propanolato)-titaniu;tris(isooctadecanoato-O)(2-propanolato)-Titanium;tris(iso |
PubChem Compound | 50918837 |
Last Modified | Sep 13 2023 |
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